Cas no 40569-60-6 (1-(1-PHENYLETHYL)-3-AZETIDINOL)

1-(1-PHENYLETHYL)-3-AZETIDINOL structure
40569-60-6 structure
Product Name:1-(1-PHENYLETHYL)-3-AZETIDINOL
CAS No:40569-60-6
MF:C11H15NO
MW:177.242902994156
CID:2667602
PubChem ID:3792488
Update Time:2025-04-21

1-(1-PHENYLETHYL)-3-AZETIDINOL Chemical and Physical Properties

Names and Identifiers

    • 1-(1-PHENYLETHYL)-3-AZETIDINOL
    • 1-(1-phenylethyl)azetidin-3-ol
    • 1-[1-phenylethyl]-3-hydroxyazetidine
    • SCHEMBL9596277
    • DTXSID80396478
    • DILWWMFEHWWBCX-UHFFFAOYSA-N
    • AKOS005216710
    • AB00073549-01
    • 40569-60-6
    • 1-(alpha-methylbenzyl)-3-hydroxyazetidine
    • AKOS017402689
    • Oprea1_159145
    • Inchi: 1S/C11H15NO/c1-9(12-7-11(13)8-12)10-5-3-2-4-6-10/h2-6,9,11,13H,7-8H2,1H3
    • InChI Key: DILWWMFEHWWBCX-UHFFFAOYSA-N
    • SMILES: OC1CN(C(C)C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 177.115
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.5Ų
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